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Compound of Interest

Compound Name: SB 206553

Cat. No.: B129707 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This guide provides essential, immediate safety and logistical

information for the proper disposal of SB 206553, a potent and selective 5-HT2B/5-HT2C

receptor antagonist.

Quantitative Data Summary

The following table summarizes the key quantitative data available for SB 206553
hydrochloride, the common salt form of this compound.

Property Value Source

Molecular Weight 328.8 g/mol Tocris Bioscience[1]

Form Solid Sigma-Aldrich[2]

Storage Temperature 2-8°C Sigma-Aldrich[2]

Solubility in DMSO 32.88 mg/mL (100 mM) Tocris Bioscience[1]

Storage Class 11 (Combustible Solids) Sigma-Aldrich[2]
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While a specific Safety Data Sheet (SDS) with detailed disposal instructions for SB 206553 is

not publicly available, established best practices for the disposal of solid, non-volatile, and

potentially hazardous research chemicals should be strictly followed. The general procedure

involves treating SB 206553 as a hazardous chemical waste.

Step-by-Step Disposal Protocol:

Personal Protective Equipment (PPE): Before handling SB 206553, ensure appropriate PPE

is worn, including a lab coat, safety goggles, and chemical-resistant gloves.

Waste Identification and Collection:

Collect waste SB 206553, including any contaminated materials (e.g., weighing paper,

pipette tips), in a designated and clearly labeled hazardous waste container.

The container should be made of a material compatible with the chemical and its solvent if

in solution (e.g., a high-density polyethylene bottle for solid waste or solutions).

Labeling:

The waste container must be labeled with the words "Hazardous Waste" and the full

chemical name: "SB 206553".[3]

Include the approximate amount of the compound and the date of accumulation.

Storage:

Store the sealed hazardous waste container in a designated, secure, and well-ventilated

area away from incompatible materials.

Follow the recommended storage temperature of 2-8°C for the pure compound.[2]

Disposal Request:

Do not dispose of SB 206553 in the regular trash or down the drain.[3]

Contact your institution's Environmental Health and Safety (EHS) office or a licensed

hazardous waste disposal contractor to arrange for pickup and proper disposal.[3]
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Provide them with all the necessary information about the waste, including its identity and

quantity.

Mandatory Visualization

The following diagram illustrates the logical workflow for the proper disposal of SB 206553.

SB 206553 Disposal Workflow

Step 1: Wear Appropriate PPE
(Lab coat, gloves, safety goggles)

Step 2: Collect Waste
(Solid compound and contaminated materials)

Step 3: Label Waste Container
('Hazardous Waste', 'SB 206553', amount, date)

Step 4: Securely Store Waste
(Designated, ventilated area, 2-8°C)

Step 5: Arrange for Professional Disposal
(Contact EHS or licensed contractor)

Improper Disposal
(Trash or Sewer)

Safe and Compliant Disposal

Click to download full resolution via product page
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Caption: A workflow diagram illustrating the step-by-step procedure for the safe disposal of SB
206553.

By adhering to these procedures, laboratories can ensure the safe handling and disposal of SB
206553, thereby minimizing risks to personnel and the environment. Always consult your

institution's specific safety and disposal guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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